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Technical Support Center: ITIC-Based Devices
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and scientists working with ITIC-based organic solar cells.

The focus is on identifying and mitigating recombination losses to improve device performance.

Frequently Asked Questions (FAQs)
Q1: What are the primary types of recombination losses observed in ITIC-based devices?

A1: ITIC-based organic solar cells primarily exhibit two types of recombination losses:

Geminate Recombination: This occurs when an electron and hole generated from the same

photon recombine before they can separate into free charge carriers. It is an early-stage loss

mechanism that directly impacts the efficiency of charge generation.[1]

Non-geminate (Bimolecular) Recombination: This involves the recombination of free

electrons and holes from different photogeneration events. It is a significant loss pathway

that can limit the short-circuit current (Jsc) and, more prominently, the fill factor (FF) of the
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device.[1][2] This can further be categorized into free-to-free and trap-assisted

recombination.[1][3]

Q2: How do recombination losses affect the key performance parameters of my solar cell

(PCE, Voc, Jsc, FF)?

A2: Recombination losses directly and negatively impact the performance parameters of your

device:

Power Conversion Efficiency (PCE): As PCE is a product of Voc, Jsc, and FF, any reduction

in these parameters due to recombination will lower the overall efficiency.

Open-circuit Voltage (Voc): Significant voltage losses in organic solar cells are attributed to

the rapid recombination of charge carriers.[4][5] These losses can be both radiative and non-

radiative.[4]

Short-circuit Current density (Jsc): Geminate recombination directly reduces the number of

charge carriers generated, thus lowering Jsc. Non-geminate recombination can also reduce

the collected current.

Fill Factor (FF): The FF is particularly sensitive to non-geminate recombination. A high rate of

recombination provides a competing pathway to charge extraction, leading to a less "square"

current-voltage (J-V) curve and a lower FF.[2]

Q3: What are the common causes of high recombination rates in ITIC-based devices?

A3: High recombination rates can stem from several factors related to the materials and device

architecture:

Poor Morphology of the Active Layer: An unfavorable blend morphology with large domain

sizes or a lack of a bicontinuous interpenetrating network can hinder efficient exciton

dissociation and charge transport, leading to increased recombination.[3]

Imbalanced Charge Carrier Mobility: A significant mismatch between electron and hole

mobility can lead to charge accumulation and increased bimolecular recombination.[3]
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High Defect Density: Both defects within the bulk of the active layer and at the interfaces can

act as traps for charge carriers, promoting trap-assisted recombination.[6]

Sub-optimal Energetics: A small energy offset between the exciton and charge-transfer (CT)

states can impact the efficiency of charge separation.[7]

Molecular Orientation: The orientation of the ITIC molecules relative to the electrodes can

influence charge transport and recombination dynamics.[8]

Troubleshooting Guide
Problem 1: My device has a low Fill Factor (FF).

Possible Cause
Suggested Troubleshooting

Step

Relevant Characterization

Techniques

High non-geminate

recombination

Optimize the active layer

morphology by adjusting the

solvent, using additives, or

thermal annealing.[9]

Atomic Force Microscopy

(AFM), Transmission Electron

Microscopy (TEM)

Imbalanced charge carrier

mobility

Select a donor polymer with

more comparable mobility to

ITIC or use a ternary blend to

balance charge transport.[3]

Space-Charge Limited Current

(SCLC) measurements

High trap density

Improve the purity of the

materials and optimize the

processing conditions to

reduce defects.[6]

Transient Photovoltage (TPV),

Charge Extraction by Linearly

Increasing Voltage (CELIV)

Problem 2: The Short-Circuit Current (Jsc) of my device is lower than expected.
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Possible Cause
Suggested Troubleshooting

Step

Relevant Characterization

Techniques

Significant geminate

recombination

Modify the donor polymer to

one with properties that

promote more efficient charge

separation. Thienyl-substitution

on the polymer backbone has

been shown to reduce

geminate recombination.[2]

Transient Absorption

Spectroscopy (TAS)

Poor light absorption

Optimize the active layer

thickness to maximize light

harvesting without increasing

recombination.

UV-Vis Absorption

Spectroscopy, External

Quantum Efficiency (EQE)

Inefficient charge extraction

Optimize the interfaces with

appropriate charge transport

layers.

Impedance Spectroscopy

Problem 3: The device shows poor stability and performance degradation over time.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://figshare.com/articles/journal_contribution/Thienyl_Sidechain_Substitution_and_Backbone_Fluorination_of_Benzodithiophene-Based_Donor_Polymers_Concertedly_Minimize_Carrier_Losses_in_ITIC-Based_Organic_Solar_Cells/12245558
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause
Suggested Troubleshooting

Step

Relevant Characterization

Techniques

Morphological instability

Consider using non-fullerene

acceptors with improved

thermal stability. ITIC can

undergo crystallization at

temperatures below its glass

transition temperature.[10]

Grazing-Incidence Wide-Angle

X-ray Scattering (GIWAXS)

over time

Photodegradation

Use donor and acceptor

materials with enhanced

photostability. Fluorination of

the ITIC end-groups has been

shown to improve stability.[8]

J-V measurements under

prolonged illumination

Interfacial reactions

Ensure proper encapsulation

of the device to prevent

exposure to oxygen and water,

which can alter material

properties and morphology.[11]

X-ray Photoelectron

Spectroscopy (XPS)

Quantitative Data Summary
The following table summarizes the performance of various ITIC-based devices, highlighting

the impact of different strategies to reduce recombination losses.
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Donor:Ac
ceptor
System

Third
Compone
nt/Additiv
e

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Key
Finding

J71:ITIC None - - - 10.09
Binary

baseline.

J71:ITIC
N2200 (10

wt%)
- - - 11.18

Ternary

blend

suppresses

recombinat

ion and

improves

all

parameters

.[3]

PTB7-

Th:ITIC
None - - - 7.03

Binary

baseline.

PTB7-

Th:ITIC

AA

(additive)
- - - 8.20

Additive

improves

morpholog

y, leading

to reduced

recombinat

ion and

increased

Jsc and FF.

[9]

PBDB-

T:ITIC
None 0.89 19.35 68.06 11.75

High-

performing

binary

system.[12]

PBDBT-

2F:IT-4F

None - 20.39 75 13.3 Fluorinatio

n of the

acceptor
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enhances

performanc

e.[13]

Experimental Protocols
1. Device Fabrication (Inverted Structure)

Substrate Cleaning: Sequentially sonicate pre-patterned Indium Tin Oxide (ITO) glass

substrates in detergent, deionized water, acetone, and isopropanol for 15 minutes each. Dry

the substrates with nitrogen gas and treat with UV-ozone for 20 minutes.

Hole Transport Layer (HTL) Deposition: Spin-coat a solution of PEDOT:PSS onto the ITO

substrate at 3000 rpm for 30 seconds. Anneal at 150°C for 15 minutes in a nitrogen-filled

glovebox.

Active Layer Deposition: Prepare a blend solution of the donor polymer and ITIC (e.g.,

PBDB-T:ITIC at a 1:1 weight ratio) in a suitable solvent like chlorobenzene with an additive

(e.g., 0.5% 1,8-diiodooctane). Spin-coat the solution onto the HTL in the glovebox. The spin-

coating speed and time should be optimized to achieve the desired thickness (typically 90-

110 nm). Anneal the film at the optimized temperature and time.

Electron Transport Layer (ETL) Deposition: Spin-coat a solution of PFN:Br or a similar

material onto the active layer.

Cathode Deposition: Thermally evaporate a top electrode of aluminum (Al) or silver (Ag)

(typically 100 nm) through a shadow mask to define the device area (e.g., 0.04 cm²).

2. Characterization of Recombination Dynamics

Transient Photocurrent (TPC):

The device is held at a specific bias voltage.

A short laser pulse excites the active layer, generating charge carriers.
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The resulting transient photocurrent is measured as a function of time using an

oscilloscope. The decay of the photocurrent provides information about the charge

extraction and recombination processes.

Time-Delayed Collection Field (TDCF):

The sample is excited with a laser pulse at a specific pre-bias voltage to generate charge

carriers.

After a variable delay time, a strong reverse bias (extraction field) is applied to extract the

remaining charge carriers.

By measuring the collected charge as a function of the delay time, the non-geminate

recombination dynamics can be investigated.[14]

Diagrams
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Caption: Charge generation and loss pathways in organic solar cells.
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Troubleshooting Workflow for Low Fill Factor (FF)

Low Fill Factor Observed

Analyze Active Layer Morphology (AFM, TEM)

Measure Charge Carrier Mobility (SCLC)

Investigate Trap States (TPV, CELIV)

Optimize Processing (Solvents, Additives, Annealing)

Select Alternative Donor/Acceptor Materials

Purify Materials

Improved Fill Factor

Click to download full resolution via product page

Caption: A logical workflow for diagnosing and addressing low fill factor in devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. igert2013.videohall.com [igert2013.videohall.com]

2. Item - Thienyl Sidechain Substitution and Backbone Fluorination of Benzodithiophene-
Based Donor Polymers Concertedly Minimize Carrier Losses in ITIC-Based Organic Solar
Cells - figshare - Figshare [figshare.com]

3. liu.diva-portal.org [liu.diva-portal.org]

4. Charge carrier recombination and voltage losses in organic solar cells - Materials
Horizons (RSC Publishing) [pubs.rsc.org]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b15549150/docs?utm_src=pdf-body-img#reducing-recombination-losses-in-itic-based-devices
https://www.benchchem.com/product/b15549150?utm_src=pdf-custom-synthesis#bc-rfq
https://igert2013.videohall.com/presentations/372.html
https://figshare.com/articles/journal_contribution/Thienyl_Sidechain_Substitution_and_Backbone_Fluorination_of_Benzodithiophene-Based_Donor_Polymers_Concertedly_Minimize_Carrier_Losses_in_ITIC-Based_Organic_Solar_Cells/12245558
https://figshare.com/articles/journal_contribution/Thienyl_Sidechain_Substitution_and_Backbone_Fluorination_of_Benzodithiophene-Based_Donor_Polymers_Concertedly_Minimize_Carrier_Losses_in_ITIC-Based_Organic_Solar_Cells/12245558
https://figshare.com/articles/journal_contribution/Thienyl_Sidechain_Substitution_and_Backbone_Fluorination_of_Benzodithiophene-Based_Donor_Polymers_Concertedly_Minimize_Carrier_Losses_in_ITIC-Based_Organic_Solar_Cells/12245558
https://liu.diva-portal.org/smash/get/diva2:1334930/FULLTEXT01.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/mh/d5mh00445d
https://pubs.rsc.org/en/content/articlelanding/2025/mh/d5mh00445d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Charge carrier recombination and voltage losses in organic solar cells - Materials
Horizons (RSC Publishing) [pubs.rsc.org]

6. Performance Analysis and Optimization of a PBDB-T:ITIC Based Organic Solar Cell Using
Graphene Oxide as the Hole Transport Layer - PMC [pmc.ncbi.nlm.nih.gov]

7. pubs.acs.org [pubs.acs.org]

8. 1-material.com [1-material.com]

9. Modification of the Surface Composition of PTB7-Th: ITIC Blend Using an Additive - PMC
[pmc.ncbi.nlm.nih.gov]

10. pubs.acs.org [pubs.acs.org]

11. Progress in Stability of Organic Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. One more step towards better stability of non-fullerene organic solar cells: advances,
challenges, future perspectives, and the Era of artificial intelligence - Energy &
Environmental Science (RSC Publishing) [pubs.rsc.org]

14. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [reducing recombination losses in ITIC-based devices].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15549150/docs#reducing-recombination-losses-in-
itic-based-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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